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Compound of Interest |

6-Ethoxyquinoline-3-carboxylic
Compound Name:

acid
CAS No.: 948289-86-9
Cat. No.: B1612527

Get Quote
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Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development
Professionals Compound: 6-Ethoxyquinoline-3-carboxylic acid (CAS: 948289-86-9)
Molecular Formula: C12H11NOS3 | Molecular Weight: 217.22 g/mol

Scientific Context & Mechanistic Rationale

In modern drug discovery, quinoline-3-carboxylic acid derivatives are universally recognized as
privileged scaffolds. They form the structural backbone of numerous critical therapeutics,
ranging from 1[1] to targeted 2[2] and3[3].

As a critical intermediate, 6-Ethoxyquinoline-3-carboxylic acid requires rigorous analytical
characterization to ensure batch-to-batch consistency prior to downstream API synthesis[4].
The fundamental analytical challenge with this molecule lies in its amphoteric nature: it
possesses both a basic quinoline nitrogen and an acidic carboxylic acid group. This dual nature
drives strong intermolecular hydrogen bonding, potential zwitterion formation, and complex
chromatographic behavior. The protocols detailed below are designed as self-validating
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systems that mechanically exploit these physicochemical properties to yield highly accurate
structural and purity data.

Structural Elucidation: NMR and HRMS Workflows
Causality of Experimental Choices

To elucidate the structure of 6-Ethoxyquinoline-3-carboxylic acid, we must overcome its
tendency to self-associate.

 NMR Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d6) is selected over CDCI3.
DMSO is a strong hydrogen-bond acceptor that effectively disrupts the intermolecular
hydrogen bonds between the C3-carboxylic acid and the quinoline nitrogen. This prevents
signal broadening and ensures sharp, highly resolved resonances. As reported for similar
quinoline-3-carboxylic acids, the strongly deshielded carboxylic proton will reliably appear in
the & 14.6-15.3 ppm range under these conditions[?2].

e Mass Spectrometry lonization: Electrospray lonization (ESI) in positive mode is chosen. The
basic nature of the quinoline nitrogen readily accepts a proton from the acidic mobile phase,
generating a robust [M+H]+ ion for exact mass determination.

Protocol 1: 1H and 13C NMR Acquisition (Self-
Validating)

Self-Validation Check: The method validates structural integrity by requiring a strict 2:3
integration ratio between the ethoxy -CH2- quartet and the -CH3 triplet.

o Sample Preparation: Accurately weigh 10-15 mg of 6-Ethoxyquinoline-3-carboxylic acid.

 Dissolution: Dissolve the compound in 0.6 mL of DMSO-d6 containing 0.03% v/v
Tetramethylsilane (TMS) as an internal reference standard (6 0.00 ppm). Sonicate for 2
minutes until optically clear.

e Acquisition (1H NMR): Transfer to a 5 mm NMR tube. Acquire at 400 MHz (or higher) at 298
K. Set the relaxation delay (D1) to 1.5 seconds to ensure complete relaxation of the rigid
quinoline core protons. Acquire 16 scans.
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e Acquisition (13C NMR): Acquire at 100 MHz. Set D1 to 2.0 seconds and acquire a minimum
of 1024 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons (C3,
C4a, C8a).

Purity and Assay Determination: HPLC-UV Method
Causality of Chromatographic Conditions

Because 6-Ethoxyquinoline-3-carboxylic acid is amphoteric, running it through an
unbuffered or neutral mobile phase results in partial ionization, leading to severe peak tailing
and split peaks due to secondary interactions with residual silanols on the stationary phase. By
utilizing an acidic mobile phase (pH ~2.7-3.0) using 0.1% Formic Acid or a sodium citrate
buffer, the C3-carboxylic acid is fully protonated (neutralized)[1]. This forces the molecule into a
consistent cationic state (protonated quinoline nitrogen), which pairs well with the formate
counter-ions, yielding sharp, symmetrical peaks on an end-capped Zorbax SB-C18 column[3].

Protocol 2: HPLC-UV Purity Assessment (Self-
Validating)

Self-Validation Check: The protocol includes a mandatory blank injection to rule out carryover
and a high-organic wash step (90% B) to validate that no highly lipophilic impurities are
retained on the column.

o Mobile Phase Preparation:
o Channel A: 0.1% Formic Acid in Milli-Q Water (pH ~2.7).
o Channel B: HPLC-Grade Acetonitrile.

o Sample Preparation: Prepare a 1.0 mg/mL stock solution of the sample in Methanol:Water
(50:50, v/v). Filter through a 0.22 um PTFE syringe filter.

e System Setup:
o Column: Agilent Zorbax SB-C18 (4.6 x 150 mm, 5 um)[3].

o Flow Rate: 1.0 mL/min.
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o Temperature: 30°C.

o Detection: UV Diode Array Detector (DAD) extracted at 254 nm.

e Gradient Program:

o

0.0 — 2.0 min: 10% B (Isocratic hold to focus the analyte)

[¢]

2.0 —10.0 min: 10% — 90% B (Linear gradient for separation)

[e]

10.0 — 12.0 min: 90% B (High-organic wash to elute impurities)

[e]

12.0 — 15.0 min: 10% B (Column re-equilibration)

o Execution: Inject 10 pL of the blank, followed by 10 pL of the sample. Integrate all peaks =
0.05% area to determine total chromatographic purity.

Quantitative Data Summary

The following table summarizes the expected analytical parameters for high-purity 6-
Ethoxyquinoline-3-carboxylic acid.
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Analytical
Parameter

Technique

Expected Value /
Range

Structural
Significance

Exact Mass [M+H]+

HRMS (ESI-TOF)

218.0812 m/z

Confirms molecular
formula (C12H11NO3)

Carboxylic Acid (-
COOH)

1H NMR (DMSO-d6)

0 13.0 — 15.3 ppm (br
s, 1H)

Confirms presence of

free acid at C3

Ethoxy Group (-
OCH2-)

1H NMR (DMSO-d6)

0 ~4.1 ppm (g, 2H)

Confirms ether linkage
at C6

Ethoxy Group (-CH3)

1H NMR (DMSO-d6)

0 ~1.4 ppm (t, 3H)

Confirms terminal

methyl of ethoxy

Quinoline Core (H2)

1H NMR (DMSO-d6)

0 8.5-9.3 ppm (s,
1H)

Confirms substitution

pattern

Chromatographic

Purity

HPLC-UV (254 nm)

> 95.0% Area

Assesses suitability

for API synthesis

Analytical Workflows & Mechanistic Visualizations

1H & 13C NMR (DMSO-d6)
Elucidate Core & Ethoxy Group

6-Ethoxyquinoline-3-carboxylic acid

(API Intermediate)

Structure Identity

HRMS (ESI-TOF)
Confirm Exact Mass [M+H]+

Click to download full resolution via product page

Formulation

HPLC-UV (254 nm)
Determine Purity & Assay

(

)

DSC/TGA/FTIR
Solid-State Characterization

Analytical Characterization Workflow for 6-Ethoxyquinoline-3-carboxylic acid.
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Amphoteric Nature
(Quinoline N & COOH)

Unbuffered 0.1% FA/ Citrate

High pH Mobile Phase Low pH Buffer (pH 3.0)
lonized COOH (COO0-) Protonated COOH

Poor Retention & Optimal Retention &
Severe Peak Tailing Sharp Peak Shape

Click to download full resolution via product page

Causality in HPLC Method Development for Amphoteric Quinoline Derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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